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The table below summarizes the available data for the parent compound, RTI-111. This can serve as a

starting point for understanding its deuterated analog [1] [2].

Property Details for RTI-111

IUPAC Name Methyl (1R,2S,3S,5S)-3-(3,4-dichlorophenyl)-8-methyl-8-

azabicyclo[3.2.1]octane-2-carboxylate hydrochloride [1]

Molecular Formula C₁₆H₂₀Cl₃NO₂ [1]

Molecular Weight 364.69 g/mol [1]

Form Hydrochloride salt (powdered form) [2]

Appearance Information not available in search results

Melting Point Information not available in search results

Solubility
(Quantitative)

Information not available in search results

Frequently Asked Questions & Troubleshooting

Here are answers to common questions and guidance for troubleshooting solubility issues.
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Q1: What is the solubility profile of RTI-111? While quantitative data (e.g., mg/mL in various

solvents) is not available in the searched literature, RTI-111 is consistently described as being

produced and supplied as a hydrochloride salt [1] [2]. Hydrochloride salts of organic compounds are

typically soluble in aqueous solvents like water or saline and in polar organic solvents like methanol or

ethanol.

Q2: I am having problems dissolving RTI-111-d3. What should I do? Since RTI-111-d3 is a

deuterated analog, its core chemistry is similar to RTI-111. You can try the following troubleshooting

steps:

Confirm the solvent: Start with standard solvents for hydrochloride salts. Deuterated water
(D₂O), saline, methanol, or ethanol are primary choices.
Use mild sonication: Briefly sonicating the sample in a water bath sonicator can help disrupt

crystal packing and accelerate dissolution without degrading the compound.
Apply gentle warming: Slightly warming the solvent (e.g., to 37°C) can improve solubility, but

avoid high temperatures that may decompose the compound.
Consider stock solutions: Prepare a concentrated stock solution in a pure, anhydrous solvent

like DMSO or methanol, then dilute into your final aqueous buffer for experiments. Ensure
DMSO is compatible with your biological assays.

Q3: Where can I find experimental protocols for RTI-111? The searched literature describes its use

in research but does not provide detailed wet-lab protocols for dissolution [2] [3]. For in vivo studies in

animal models, one research paper administered RTI-111 via intravenous (i.v.) injection and

intramuscular (i.m.) injection [3], implying that the compound was successfully dissolved in a

sterile, biocompatible aqueous solution (likely saline or a buffered solution).

Experimental Workflow for Solubility Testing

The following diagram outlines a logical, step-by-step protocol you can follow in the lab to determine the

optimal conditions for dissolving RTI-111-d3.
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Start: RTI-111-d3 Powder

Step 1: Select Solvent

Step 2: Add Solvent & Vortex

Polar solvent
(e.g., D₂O, MeOH)

Step 3: Visual Inspection

Insoluble

Precipitate
or cloudiness

Fully Soluble

Clear solution

Step 4: Apply Sonication

Re-inspect

Step 5: Final Check & Proceed

Troubleshoot Use in experiment

Click to download full resolution via product page

Key Considerations for Researchers

Deuterium Isotope Effect: While the deuterium atoms in RTI-111-d3 primarily serve as a metabolic

stable-isotope label for mass spectrometry detection, be aware that in rare cases, deuterium can
subtly affect a compound's physicochemical properties, including solubility and logP [2].

Solution Stability: After preparing a solution, it is good practice to use it promptly. For stock
solutions, verify stability over time under your storage conditions (e.g., -20°C) to ensure the

compound does not precipitate or degrade.
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Hazardous Substances: RTI-111 is a potent stimulant with potential for abuse [1] [2]. Always consult

your institution's Safety Data Sheet (SDS) database and follow all local regulations for the secure
handling, storage, and disposal of controlled substances and their analogs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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